Cas no 1678-02-0 (7-Phenyl-1-benzothiophene)
7-Phenyl-1-benzothiophene structure
Product Name:7-Phenyl-1-benzothiophene
CAS No:1678-02-0
MF:C14H10S
MW:210.294202327728
CID:2656499
Update Time:2023-08-06
7-Phenyl-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
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- 7-phenyl-1-benzothiophene
- 7-Phenylbenzo[b]thiophene
- 7-Phenyl-1-benzothiophene
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- Inchi: 1S/C14H10S/c1-2-5-11(6-3-1)13-8-4-7-12-9-10-15-14(12)13/h1-10H
- InChI Key: DTMDHRPREDRCGM-UHFFFAOYSA-N
- SMILES: S1C=CC2=CC=CC(C3C=CC=CC=3)=C12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 207
- Topological Polar Surface Area: 28.2
7-Phenyl-1-benzothiophene Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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